Cas no 885315-96-8 (Kongensin A)

• Product Name: Kongensin A
• CAS No: 885315-96-8
• MF: C₂₂H₃₀O₅
• MW: 374.470607280731
• CID: 837429
• PubChem ID: 91895304
• Update Time: 2025-06-08

Kongensin A Chemical and Physical Properties

Names and Identifiers

• Kongensin A
• [ "" ]
• (1R,4aR,6R,10R,13aS)-1-(Acetyloxy)-1,2,3,4,4a,5,6,9,10,11,12,13a-dodecahydro-6-hydroxy-4,4,13a-trimethyl-9-methylene-7,10-methano-7H-benzocycloundecene-8,13-dione (ACI)
• 10,7-Metheno-7H-benzocycloundecene-8,13-dione, 1-(acetyloxy)-1,2,3,4,4a,5,6,9,10,11,12,13a-dodecahydro-6-hydroxy-4,4,13a-trimethyl-9-methylene-, (1R,4aR,6R,10R,13aS)- (9CI)
• MS-26060
• DA-54653
• CS-0024178
• AKOS032948295
• 885315-96-8
• [(2R,4R,8R,9S,13R)-2-hydroxy-5,5,9-trimethyl-14-methylidene-10,15-dioxo-8-tricyclo[11.2.1.04,9]hexadec-1(16)-enyl] acetate
• HY-N3417
• CHEMBL5085629
• PD128180

• Inchi： 1S/C22H30O5/c1-12-14-6-7-18(25)22(5)17(11-16(24)15(10-14)20(12)26)21(3,4)9-8-19(22)27-13(2)23/h10,14,16-17,19,24H,1,6-9,11H2,2-5H3/t14-,16-,17-,19-,22-/m1/s1
• InChI Key： NUUWPMNNBHROPI-ASAQZKIWSA-N
• SMILES： C[C@@]12[C@H](OC(=O)C)CCC(C)(C)[C@H]1C[C@H](C1C(=O)C(=C)[C@H](CCC2=O)C=1)O

Computed Properties

• Exact Mass: 374.20932405g/mol
• Monoisotopic Mass: 374.20932405g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 80.7Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 525.7±50.0 °C at 760 mmHg
• Flash Point: 178.4±23.6 °C
• PSA: 80.67000
• LogP: 3.15600
• Vapor Pressure: 0.0±3.1 mmHg at 25°C

Kongensin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on Kongensin A

Kongensin A: A Comprehensive Overview

Kongensin A, with the CAS number 885315-96-8, is a naturally occurring compound that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, also referred to as Kongensin A, is a type of saponin, which is a class of glycosides commonly found in various plants. Saponins are known for their diverse biological activities, and Kongensin A is no exception. Recent studies have highlighted its potential in fields such as pharmacology, nutrition, and cosmetology.

The name Kongensin A itself is derived from its source, the plant species *Panax ginseng*, commonly known as ginseng. Ginseng has been used for centuries in traditional medicine for its supposed health benefits. Kongensin A, as one of the active constituents of ginseng, has been isolated and studied for its specific effects on human health. The compound's structure includes a ginsenoside backbone, which is characteristic of many bioactive compounds found in ginseng.

Recent research has focused on the biological activities of Kongensin A. Studies have shown that it exhibits significant anti-inflammatory properties, making it a potential candidate for treating conditions such as arthritis and other inflammatory diseases. Additionally, Kongensin A has demonstrated antioxidant effects, which could be beneficial in combating oxidative stress and preventing chronic diseases like cancer and cardiovascular disorders.

One of the most promising areas of research involving Kongensin A is its potential role in cancer therapy. Preclinical studies have indicated that this compound may inhibit the growth of cancer cells by inducing apoptosis and suppressing tumor cell proliferation. These findings suggest that Kongensin A could be developed into an anticancer agent or used as an adjuvant in chemotherapy to enhance treatment efficacy.

Another area where Kongensin A has shown potential is in neuroprotection. Research indicates that it may protect against neurodegenerative diseases such as Alzheimer's disease by improving cognitive function and reducing oxidative damage in the brain. This property makes it a valuable candidate for developing treatments aimed at improving mental health and cognitive performance.

The chemical structure of Kongensin A plays a crucial role in its biological activities. It consists of a steroidal saponin aglycone core with specific sugar moieties attached. These structural features contribute to its solubility, stability, and bioavailability, which are essential for its pharmacological effects. Understanding the structure-function relationship of Kongensin A is critical for optimizing its therapeutic applications.

In terms of application, Kongensin A has been explored for use in functional foods, dietary supplements, and cosmetics. Its antioxidant and anti-inflammatory properties make it suitable for products aimed at improving skin health, reducing aging signs, and enhancing overall well-being. The compound's safety profile has also been evaluated in preclinical studies, indicating that it has low toxicity at therapeutic doses.

Despite its promising properties, further research is needed to fully understand the mechanisms underlying Kongensin A's biological activities and to determine its optimal dosage and delivery methods. Clinical trials are essential to validate its efficacy and safety in humans before it can be widely used in medical or consumer products.

In conclusion, Kongensin A (CAS No: 885315-96-8) is a multifaceted compound with a wide range of potential applications. Its anti-inflammatory, antioxidant, anticancerous, and neuroprotective properties make it a valuable subject for ongoing research. As scientific understanding of this compound continues to grow, so does its potential to contribute to advancements in medicine and health care.